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Compound of Interest

Compound Name: Dazadrol

Cat. No.: B1615674 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of Dazadrol, a synthetic antidepressant classified as a pyridinemethanol

derivative.[1] Due to the absence of a specific Safety Data Sheet (SDS) with explicit disposal

instructions for Dazadrol, this guide is founded on the principles of prudent laboratory practice

and the regulatory framework for pharmaceutical and chemical waste management established

by the U.S. Environmental Protection Agency (EPA).

Understanding the Regulatory Landscape
The primary regulation governing waste disposal in the United States is the Resource

Conservation and Recovery Act (RCRA), which provides a "cradle-to-grave" framework for

managing hazardous waste.[2][3] A key determination in the disposal of any chemical, including

Dazadrol, is whether it qualifies as a hazardous waste.[4] The EPA strongly advises against

the outdated practice of flushing pharmaceuticals down the drain due to their potential to

contaminate waterways.[5]

Hazardous wastes are categorized as either "listed" wastes (specifically named on the P- or U-

lists) or "characteristic" wastes, which exhibit at least one of four traits: ignitability, corrosivity,

reactivity, or toxicity.[2][4][6][7]
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To facilitate proper waste characterization, it is essential to understand the chemical properties

of Dazadrol.

Identifier Value Source

IUPAC Name

(4-chlorophenyl)-(4,5-dihydro-

1H-imidazol-2-yl)-pyridin-2-

ylmethanol

[1]

Molecular Formula C15H14ClN3O [1][8]

Molar Mass 287.75 g·mol−1 [1]

CAS Number 47029-84-5 [1]

Experimental Protocols for Waste Characterization
In the absence of specific manufacturer guidance, laboratory professionals must undertake a

waste characterization process to determine the appropriate disposal pathway for Dazadrol.

1. Review of Available Data:

Literature Search: Conduct a thorough search for any published toxicological or

environmental fate data for Dazadrol or structurally similar compounds. This may provide

insights into its potential hazards.

In-house Data: Review any internal safety or toxicology data generated during the research

and development process.

2. Assessment for Hazardous Characteristics:

Ignitability: While not expected for a solid, if Dazadrol is in a solution with a flammable

solvent, its flashpoint must be determined. A flash point of less than 60°C (140°F) would

classify it as an ignitable hazardous waste.[4]

Corrosivity: This characteristic is generally associated with aqueous solutions having a pH

less than or equal to 2 or greater than or equal to 12.5.[4] If Dazadrol is in a solution, its pH

should be measured.
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Reactivity: Assess whether Dazadrol is unstable, reacts violently with water, or can generate

toxic gases when mixed with water or corrosive substances.[4]

Toxicity: If there is reason to believe Dazadrol could leach toxic constituents, a Toxicity

Characteristic Leaching Procedure (TCLP) may be necessary. This would determine if

specific contaminants are present at concentrations that exceed regulatory limits.

Step-by-Step Disposal Procedures
The following procedures provide a clear pathway for the safe disposal of Dazadrol, from initial

waste determination to final disposition.

Step 1: Waste Identification and Segregation

Identify: All containers of unwanted Dazadrol, including pure compound, solutions, and

contaminated materials (e.g., gloves, absorbent pads), must be clearly labeled as "Waste

Dazadrol."

Segregate: Keep waste Dazadrol separate from other chemical waste streams to avoid

incompatible mixtures.[9]

Step 2: Hazardous Waste Determination

Based on the waste characterization performed, determine if the waste Dazadrol meets the

criteria for hazardous waste.

If Hazardous: The waste must be managed as hazardous waste in accordance with RCRA

regulations.

If Not Hazardous: The waste can be managed as non-hazardous pharmaceutical waste.

However, it is still crucial to follow proper disposal protocols and avoid sewering.[5]

Step 3: Containerization and Labeling

Container: Use a compatible, leak-proof container for waste accumulation. The original

container, if in good condition, can be used after being clearly marked as "Waste."[10]

Labeling: Affix a hazardous waste label to the container. This label must include:
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The words "Hazardous Waste"

The name and address of the generating facility

The chemical name "Dazadrol" and its constituents

The physical state (solid or liquid)

The hazard characteristics (e.g., "Toxic")

Step 4: Accumulation and Storage

Store the waste container in a designated satellite accumulation area or a central

accumulation area.

Ensure the container is kept closed except when adding waste.[9]

Store in a well-ventilated area away from sources of ignition and incompatible materials.

Step 5: Disposal

Engage a Licensed Waste Disposal Contractor: Arrange for the pickup and disposal of the

waste Dazadrol by a licensed hazardous waste management company.[11] These

companies are equipped to transport and dispose of chemical waste in compliance with all

federal, state, and local regulations.

Manifesting: For hazardous waste, a hazardous waste manifest must be completed. This

document tracks the waste from the generator to the final disposal facility.

Incineration: The recommended disposal method for both hazardous and non-hazardous

pharmaceutical waste is incineration at a permitted facility.[2][5]

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dazadrol.
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Caption: Logical workflow for the proper disposal of Dazadrol.

By adhering to these procedures, research and development professionals can ensure the safe

handling and compliant disposal of Dazadrol, thereby protecting both human health and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dazadrol - Wikipedia [en.wikipedia.org]

2. epa.gov [epa.gov]

3. epa.gov [epa.gov]

4. dtsc.ca.gov [dtsc.ca.gov]

5. Healthcare Environmental Resource Center (HERC) [hercenter.org]

6. hazardouswasteexperts.com [hazardouswasteexperts.com]

7. Hazardous Waste - DNREC [dnrec.delaware.gov]

8. GSRS [gsrs.ncats.nih.gov]

9. campussafety.lehigh.edu [campussafety.lehigh.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1615674?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615674?utm_src=pdf-body
https://www.benchchem.com/product/b1615674?utm_src=pdf-body
https://www.benchchem.com/product/b1615674?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dazadrol
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://www.epa.gov/hw/learn-basics-hazardous-waste
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.hercenter.org/dental/pharma.php
https://www.hazardouswasteexperts.com/epa-updated-rules-for-pharmaceutical-waste-sewering/
https://dnrec.delaware.gov/waste-hazardous/management/hazardous/
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/589011fa-03df-49c5-bf2f-b763e07a00a9
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Hazardous Waste Disposal [cool.culturalheritage.org]

11. old.ac-93.com [old.ac-93.com]

To cite this document: BenchChem. [Navigating the Disposal of Dazadrol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615674#dazadrol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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